Cas no 25109-04-0 (1-(4-Methylphenyl)-1H-tetrazole)

1-(4-Methylphenyl)-1H-tetrazole structure
25109-04-0 structure
Product name:1-(4-Methylphenyl)-1H-tetrazole
CAS No:25109-04-0
MF:C8H8N4
MW:160.17592
MDL:MFCD00460483
CID:286277
PubChem ID:270007

1-(4-Methylphenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole,1-(4-methylphenyl)-
    • 1-(4-methylphenyl)-1H-1,2,3,4-tetrazole
    • 1-(p-methylbenzenesulfonyloxy)-1,2-benziodoxol-3(1H)-one
    • 1-(p-toluenesulfonyloxy)-1,2-benziodoxol-3(1H)-one
    • 1-(p-tolyl)-1,2,3,4-tetrazole
    • 1-[[(4-Methylphenyl)sulphonyl]oxy]-1,2-benziodoxol-3(1H)-one
    • 1-p-Tolyl-1H-tetrazol
    • 1-p-tolyl-1H-tetrazole
    • 1-p-Tolyltetrazol
    • AC1NEBSI
    • AG-E-09376
    • CTK4D0272
    • FT-0607082
    • I14-34642
    • KB-151322
    • OR7137
    • MFCD00460483
    • 25109-04-0
    • 1-(4-methylphenyl)tetrazole
    • DTXSID90947970
    • BB 0238188
    • NSC111898
    • 1H-Tetrazole, 1-(4-methylphenyl)-
    • LS-07314
    • 1-(4-methylphenyl)-1h-tetrazole
    • SCHEMBL82595
    • NSC-111898
    • AKOS003267445
    • DS-003056
    • 1-(4-METHYLPHENYL)-1,2,3,4-TETRAZOLE
    • ALBB-023305
    • 1-(4-Methylphenyl)-1H-tetrazole
    • MDL: MFCD00460483
    • Inchi: InChI=1S/C8H8N4/c1-7-2-4-8(5-3-7)12-6-9-10-11-12/h2-6H,1H3
    • InChI Key: LAEQAYSBCCANOD-UHFFFAOYSA-N
    • SMILES: CC1C=CC(N2C=NN=N2)=CC=1

Computed Properties

  • Exact Mass: 160.07504
  • Monoisotopic Mass: 160.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6

1-(4-Methylphenyl)-1H-tetrazole PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB414068-1g
1-(4-Methylphenyl)-1H-tetrazole; .
25109-04-0
1g
€237.00 2025-02-20
A2B Chem LLC
AB27453-1g
1H-Tetrazole, 1-(4-methylphenyl)-
25109-04-0 >95%
1g
$439.00 2024-04-20
TRC
M236230-1000mg
1-(4-Methylphenyl)-1H-tetrazole
25109-04-0
1g
$ 480.00 2022-06-04
abcr
AB414068-5g
1-(4-Methylphenyl)-1H-tetrazole; .
25109-04-0
5g
€637.00 2025-02-20
abcr
AB414068-500 mg
1-(4-Methylphenyl)-1H-tetrazole
25109-04-0
500MG
€195.40 2023-01-14
abcr
AB414068-500mg
1-(4-Methylphenyl)-1H-tetrazole; .
25109-04-0
500mg
€205.00 2025-02-20
A2B Chem LLC
AB27453-500mg
1H-Tetrazole, 1-(4-methylphenyl)-
25109-04-0 >95%
500mg
$412.00 2024-04-20
A2B Chem LLC
AB27453-5g
1H-Tetrazole, 1-(4-methylphenyl)-
25109-04-0 >95%
5g
$787.00 2024-04-20
abcr
AB414068-1 g
1-(4-Methylphenyl)-1H-tetrazole
25109-04-0
1 g
€239.00 2023-07-19
TRC
M236230-500mg
1-(4-Methylphenyl)-1H-tetrazole
25109-04-0
500mg
$ 300.00 2022-06-04
Recommended suppliers
Amadis Chemical Company Limited
(CAS:25109-04-0)1-(4-Methylphenyl)-1H-tetrazole
Purity:99%
Quantity:5g
Price ($):377.0